Cas no 42922-10-1 ((R)-Septicine)
(R)-Septicine Chemical and Physical Properties
Names and Identifiers
-
- (+)-septicine
- (+/-)-6,7-di(3,4-dimethoxyphenyl)-1,2,3,5,8,8a-hexahydro-indolizine
- (+/-)-septicine
- (S)-(+)-septicine
- (S)-1,2,3,5,8,8a-hexahydro-6,7-bis(3,4-dimethoxy-phenyl)indolizine
- (S)-Septicine
- (±)-Septicine
- 6,7-bis(3,4-dimethoxyphenyl)-1,2,3,5,8,8a-hexahydroindolizine
- 6,7-bis-(3,4-dimethoxy-phenyl)-1,2,3,5,8,8a-hexahydro-indolizine
- dl-septicine
- Septicin
- Septicine
- (8aR)-6,7-bis(3,4-dimethoxyphenyl)-1,2,3,5,8,8a-hexahydroindolizine
- 42922-10-1
- DTXSID60444567
- CHEMBL1092163
- (R)-Septicine
- (R)-6,7-Bis(3,4-dimethoxyphenyl)-1,2,3,5,8,8a-hexahydroindolizine
- 24316-18-5
- DTXCID60395388
-
- Inchi: 1S/C24H29NO4/c1-26-21-9-7-16(12-23(21)28-3)19-14-18-6-5-11-25(18)15-20(19)17-8-10-22(27-2)24(13-17)29-4/h7-10,12-13,18H,5-6,11,14-15H2,1-4H3/t18-/m1/s1
- InChI Key: MXMHNOVMTJDCLE-GOSISDBHSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1=C(C2C=CC(=C(C=2)OC)OC)CN2CCC[C@@H]2C1)OC
Computed Properties
- Exact Mass: 395.20965841g/mol
- Monoisotopic Mass: 395.20965841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40.2Ų
(R)-Septicine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S258950-1mg |
(R)-Septicine |
42922-10-1 | 1mg |
$282.00 | 2023-05-17 | ||
| TRC | S258950-2.5mg |
(R)-Septicine |
42922-10-1 | 2.5mg |
$603.00 | 2023-05-17 | ||
| TRC | S258950-5mg |
(R)-Septicine |
42922-10-1 | 5mg |
$1154.00 | 2023-05-17 | ||
| TRC | S258950-10mg |
(R)-Septicine |
42922-10-1 | 10mg |
$2193.00 | 2023-05-17 | ||
| TRC | S258950-75mg |
(R)-Septicine |
42922-10-1 | 75mg |
$ 12800.00 | 2023-09-06 |
(R)-Septicine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on (R)-Septicine
Introduction to (R)-Septicine and Its Significance in Modern Chemical Biology
The compound with the CAS number 42922-10-1 is a highly specialized molecule known as (R)-Septicine. This enantiomer, characterized by its unique stereochemical configuration, has garnered significant attention in the field of chemical biology due to its distinct pharmacological properties and potential therapeutic applications. (R)-Septicine belongs to a class of chiral compounds that exhibit high specificity in biological interactions, making it a valuable candidate for drug development and research.
In recent years, the study of enantiomers like (R)-Septicine has been propelled by advancements in synthetic chemistry and biotechnology. The ability to produce enantiomerically pure compounds has opened new avenues for understanding molecular interactions at the atomic level. (R)-Septicine, in particular, has been studied for its role in modulating various biological pathways, including those involved in inflammation, cancer, and neurological disorders. Its unique structure allows it to interact with biological targets in a highly selective manner, which is crucial for developing effective and safe pharmaceuticals.
The synthesis of (R)-Septicine presents significant challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes with careful control over reaction conditions to achieve high enantiomeric purity. However, recent innovations in asymmetric synthesis have made it possible to produce (R)-Septicine more efficiently and on a larger scale. These advancements have not only improved the availability of the compound but also reduced the cost of its production, making it more accessible for research and commercial applications.
One of the most compelling aspects of (R)-Septicine is its potential as a lead compound for drug discovery. Researchers have identified several biological activities associated with this molecule, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, studies have shown that (R)-Septicine can inhibit the activity of certain enzymes involved in cancer cell proliferation, making it a promising candidate for developing novel anticancer therapies. Additionally, its anti-inflammatory effects have been observed in preclinical models, suggesting its potential use in treating chronic inflammatory diseases.
The pharmacological profile of (R)-Septicine is further enhanced by its high bioavailability and low toxicity profile. These characteristics make it an attractive candidate for clinical development. Several preclinical studies have demonstrated the safety and efficacy of (R)-Septicine when used in therapeutic contexts. For example, animal models have shown that (R)-Septicine can effectively reduce inflammation without causing significant side effects. This has generated considerable interest among pharmaceutical companies looking to develop new treatments for inflammatory diseases.
Recent research has also explored the mechanism of action of (R)-Septicine at the molecular level. Using advanced spectroscopic techniques and computational methods, scientists have been able to elucidate how (R)-Septicine interacts with biological targets such as enzymes and receptors. This detailed understanding has provided valuable insights into how chiral compounds can be designed to maximize their therapeutic potential while minimizing adverse effects.
The future prospects for (R)-Septicine are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Innovations in drug delivery systems are particularly exciting, as they could enhance the efficacy of (R)-Septicine by ensuring targeted delivery to specific tissues or cells. Additionally, combination therapies involving (R)-Septicine with other drugs may offer synergistic effects that could improve treatment outcomes for various diseases.
In conclusion, (R)-Septicine represents a significant advancement in the field of chemical biology due to its unique properties and potential therapeutic applications. The compound's distinct stereochemistry and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action and applications, (R)-Septicine is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.
42922-10-1 ((R)-Septicine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)